Cas no 2314-17-2 (Benzothiazole,2-(butylthio)-)

Benzothiazole,2-(butylthio)- structure
Benzothiazole,2-(butylthio)- structure
Product Name:Benzothiazole,2-(butylthio)-
CAS No:2314-17-2
MF:C11H13NS2
MW:223.357620000839
CID:259957
PubChem ID:16838
Update Time:2025-04-19

Benzothiazole,2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-(butylthio)-
    • 2-butylsulfanyl-1,3-benzothiazole
    • AKOS003653315
    • 2-(butylthio)-1,3-benzothiazole
    • Butylcaptax
    • BENZOTHIAZOLE, 2-(BUTYLTHIO)-
    • BRN 0136982
    • 2-n-butylmercapto-benzothiazole
    • DTXSID60177707
    • 4-27-00-01838 (Beilstein Handbook Reference)
    • 2-Butylthiobenzothiazole
    • 2-(Butylthio)benzothiazole
    • 2314-17-2
    • SCHEMBL422527
    • Inchi: 1S/C11H13NS2/c1-2-3-8-13-11-12-9-6-4-5-7-10(9)14-11/h4-7H,2-3,8H2,1H3
    • InChI Key: PXSCUDKGNNWGBZ-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2S1)CCCC

Computed Properties

  • Exact Mass: 223.04909
  • Monoisotopic Mass: 223.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 66.4A^2

Experimental Properties

  • Density: 1.1894 (rough estimate)
  • Boiling Point: 340.4°Cat760mmHg
  • Flash Point: 159.6°C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 12.89
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